4-(Piperidin-4-yl)-1,4-oxazepane dihydrochloride

• IUPAC Name: 4-piperidin-4-yl-1,4-oxazepane;dihydrochloride
• InChI: InChI=1S/C10H20N2O.2ClH/c1-6-12(7-9-13-8-1)10-2-4-11-5-3-10;;/h10-11H,1-9H2;2*1H
• InChI Key: OUFQUVYLCLKLHG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCOC1)C2CCNCC2.Cl.Cl
• Molecular Formula: C10H22Cl2N2O
• Molecular Weight: 257.20 g/mol
• CAS RN: 1909306-29-1

Description

4-(Piperidin-4-yl)-1,4-oxazepane dihydrochloride, also known as P4C, is a heterocyclic compound that has been studied for its potential therapeutic applications. P4C is a cyclic compound that contains a piperidine ring and an oxazepane ring, which are connected by a four-carbon chain. The compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Crystal Structure Analysis

The study of crystal structures is a prominent application area for compounds like 4-(Piperidin-4-yl)-1,4-oxazepane dihydrochloride. For example, researchers have analyzed the crystal structure of a mixed solvated form of amoxapine acetate, where components like 4-(2-chlorodibenzo[b,f][1,4]oxazepin-11-yl)piperazin-1-ium acetate are linked via hydrogen bonds, forming a layered structure. This research is crucial for understanding the molecular arrangements and interactions within the crystal lattice, which can have implications for the material's physical properties and stability (Bhardwaj et al., 2015).

Ligand Binding and Receptor Studies

Another significant application area is in the study of ligand-receptor interactions, as seen in research focusing on 4-heterocyclylpiperidines as selective high-affinity ligands at the human dopamine D4 receptor. These studies are vital for drug development, especially for neurologic and psychiatric conditions, by providing insights into compound affinity, selectivity, and potential therapeutic uses (Rowley et al., 1997).

Chemical Reactivity and Synthesis

Research on the reactivity of nitrophenyl-substituted cyclic amines, including piperidine derivatives, has shown various reactions relevant to synthetic chemistry. These studies help in understanding the chemical behavior of such compounds under different conditions, which is crucial for designing synthetic routes and reactions for new compounds (Moehrle & Mehrens, 1998).

Molecular Structure and Bioactivity

The examination of molecular structures, such as in the synthesis and analysis of 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime, sheds light on the bioactivity of these compounds. These insights are fundamental for drug discovery and development, especially in identifying new therapeutic agents with specific biological activities (Xue Si-jia, 2011).

Pharmacological Applications

For example, studies on the anti-seizure effects of piperine, a compound structurally related to this compound, via the TRPV1 receptor, underscore the potential pharmacological applications of these compounds. Understanding the mechanisms of action can lead to the development of new treatments for conditions such as epilepsy (Chen et al., 2013).

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which include 4-(piperidin-4-yl)-1,4-oxazepane dihydrochloride, have a broad range of pharmacological activities .

Mode of Action

Piperidine derivatives are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Piperidine derivatives are known to interact with various biochemical pathways, leading to a variety of downstream effects .

Result of Action

Piperidine derivatives are known to have a wide range of biological activities .